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Compound of Interest

Compound Name: (+)-Neomenthol

Cat. No.: B1595764 Get Quote

An In-depth Technical Guide to the Safe Laboratory Handling of (+)-Neomenthol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for (+)-Neomenthol in a laboratory environment. The information is compiled to assist

researchers, scientists, and drug development professionals in minimizing risks and ensuring a

safe working environment. All data and procedures are derived from publicly available safety

data sheets and chemical databases.

Chemical and Physical Properties
(+)-Neomenthol is a clear, colorless liquid with a characteristic mint-like odor.[1][2] It is a

combustible substance and is generally stable under recommended storage conditions.[1][3]

Understanding its physical properties is critical for safe handling and storage.

Table 1: Physical and Chemical Properties of (+)-Neomenthol
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Property Value

CAS Number 2216-52-6[4][5][6]

Molecular Formula C₁₀H₂₀O[2][4][5]

Molecular Weight 156.27 g/mol [1][4][5][7]

Appearance Clear, colorless liquid[1][4][5]

Melting Point -22 °C[4][5][8]

Boiling Point
212 °C at 760 mmHg[5] / 95 °C at 12-16 hPa[4]

[8]

Density 0.899 - 0.9 g/cm³ at 25 °C[1][4][5]

Vapor Pressure 0.795 mmHg at 20 °C[1] / 1.1 hPa at 20 °C[4]

Flash Point 83 °C (closed cup)[4]

Solubility Does not mix well with water[1][4]

| Storage Temperature| 2 - 8 °C, light-sensitive[4] |

Hazard Identification and Toxicology
(+)-Neomenthol is classified as a hazardous substance.[1] The primary hazards include skin

irritation, serious eye damage, and respiratory irritation.[4][9] It is also a combustible liquid.[6]

While comprehensive toxicological data is limited, it is known to be harmful if swallowed.[6]

Table 2: GHS Hazard Classification for (+)-Neomenthol
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Hazard Class Hazard Code Hazard Statement

Flammable Liquids H227 Combustible liquid.

Skin Irritation H315 Causes skin irritation.[4]

Serious Eye Damage H318
Causes serious eye damage.

[4][9]

Specific Target Organ

Toxicity(Single Exposure)
H335

May cause respiratory

irritation.[4][9]

| Acute Toxicity, Oral | - | Harmful if swallowed.[6][9] |

Standard Operating Procedures
General Handling Protocol
A systematic approach to handling (+)-Neomenthol is essential to minimize exposure and risk.

The following workflow outlines the key steps for safe handling.
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Handling
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Keep Container Tightly Sealed

When Not in Use
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to Regulations

Click to download full resolution via product page

Caption: General workflow for handling (+)-Neomenthol.

Methodology:

Risk Assessment: Before beginning work, assess the risks associated with the planned

procedure.

Ventilation: Always handle (+)-Neomenthol in a well-ventilated area, preferably within a

chemical fume hood.[1][9]

Ignition Sources: Keep the substance away from all sources of ignition, including open

flames, hot surfaces, and sparks.[1][9] Do not smoke in the handling area.[1][9]

Personal Contact: Avoid all personal contact, including the inhalation of vapors and direct

contact with skin and eyes.[1][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1595764?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://www.benchchem.com/product/b1595764?utm_src=pdf-body
https://datasheets.scbt.com/sc-237841.pdf
https://store.apolloscientific.co.uk/storage/msds/OR920818_msds.pdf
https://datasheets.scbt.com/sc-237841.pdf
https://store.apolloscientific.co.uk/storage/msds/OR920818_msds.pdf
https://datasheets.scbt.com/sc-237841.pdf
https://store.apolloscientific.co.uk/storage/msds/OR920818_msds.pdf
https://datasheets.scbt.com/sc-237841.pdf
https://store.apolloscientific.co.uk/storage/msds/OR920818_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Do not eat, drink, or smoke when using this product.[1][9] Always wash hands with

soap and water after handling.[1][9] Contaminated work clothes should be laundered

separately.[1][9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

[9] Protect containers from physical damage and store away from incompatible materials

such as oxidizing agents.[1][9]

Storage Protocol
Proper storage is crucial to maintain the stability of (+)-Neomenthol and prevent hazardous

situations.

Containers: Keep containers securely sealed and clearly labeled.[1][9]

Location: Store in a cool, dry, well-ventilated area.[1][9] A recommended storage temperature

is between 2-8 °C.[4]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

(e.g., nitrates, peroxides, chlorine bleaches), as ignition may result.[1][3]

Environment: Prevent concentration in hollows and sumps.[1][9] Ensure no smoking, naked

lights, or ignition sources are present in the storage area.[1][9]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. Selection should be based on a

thorough risk assessment of the specific tasks being performed.

Table 3: Recommended Personal Protective Equipment (PPE) for (+)-Neomenthol
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles
with side-shields or a full
face shield.[1][3][4]

Protects against splashes
and vapors, preventing
serious eye damage.[4]
Contact lenses should not
be worn as they can
absorb and concentrate
irritants.[1]

Skin Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, or Nitrile

rubber tested to EN 374).[1][3]

A complete suit protecting

against chemicals or a lab

coat.[4] Safety footwear.[1]

Prevents skin contact, which

can cause irritation and

sensitization.[1] For prolonged

contact, gloves with a high

protection class are

recommended.[1]

| Respiratory Protection | Use in a well-ventilated area. If ventilation is inadequate or for major

spills, use a NIOSH-approved full-face respirator with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges.[1][4][7] | Protects against inhalation of vapors, which

can cause respiratory tract irritation.[1][4] |

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure. Always show the

Safety Data Sheet to attending medical personnel.[4]

Eye Contact: Immediately flush the eye continuously with running water for at least 15

minutes, holding the eyelids apart.[1][4] Removal of contact lenses should only be done by

skilled personnel.[1][9] Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing, including footwear.[1] Flush

skin and hair with running water and soap, if available.[1][9] Seek medical attention if

irritation occurs or persists.[1][9]
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Inhalation: Remove the person from the contaminated area to fresh air.[1][4][9] Lay the

patient down and keep them warm and rested.[1] If not breathing, provide artificial

respiration.[1][4] Seek immediate medical attention.[1][4]

Ingestion: Rinse mouth with water.[4] Do NOT induce vomiting.[4][6] Immediately give a

glass of water.[1][9] Seek medical advice if feeling unwell.[6]

Fire-Fighting Measures
(+)-Neomenthol is a combustible liquid and presents a slight fire hazard when exposed to heat

or flame.[1][9]

Suitable Extinguishing Media: Use alcohol-stable foam, dry chemical powder, or carbon

dioxide.[1][3][4][9] Water spray or fog should only be used for large fires to cool adjacent

areas.[1][9]

Specific Hazards: Heating may cause containers to rupture violently.[1][9] Combustion can

produce toxic and irritating fumes, including carbon monoxide (CO) and carbon dioxide

(CO₂).[1][3]

Fire-Fighter Protection: Wear full body protective clothing and a self-contained breathing

apparatus (SCBA).[1][4][9]

Accidental Release Measures (Spill Protocol)
The response to a spill depends on its size and location. The following workflow provides a

guide for managing accidental releases.

Caption: Decision workflow for accidental spill response.

Methodology for Minor Spills:

Remove all sources of ignition immediately.[1][9]

Wear appropriate PPE (gloves, goggles, lab coat).[1]

Contain the spill with an inert absorbent material like sand, earth, or vermiculite.[1][9]
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Collect the absorbed material and place it into a suitable, labeled container for disposal.[1][9]

Clean the spill area thoroughly, and wash to prevent runoff into drains.[1]

Methodology for Major Spills:

Evacuate all non-essential personnel from the area and move upwind.[1][9]

Alert emergency responders and inform them of the location and nature of the hazard.[1][9]

Wear full PPE, including a respirator or self-contained breathing apparatus.[1]

If safe to do so, stop the leak and increase ventilation.[1]

Prevent the spill from entering drains or waterways by any means available.[1][9]

Contain and collect the material as described for minor spills, using non-sparking tools.[1][3]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[1]

Chemical Waste: Unused or contaminated (+)-Neomenthol should be collected in a labeled,

sealed container and disposed of as hazardous chemical waste through an approved

disposal plant.[1] Do not mix with other waste.

Contaminated Materials: Materials such as gloves, absorbent paper, and pipette tips

contaminated with (+)-Neomenthol should be collected in sealed, labeled bags and

disposed of as hazardous waste.[10]

Empty Containers: Handle uncleaned containers as you would the product itself. Containers

may be triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous

waste.[11] Once decontaminated, labels should be defaced, and the container can be

disposed of or recycled according to institutional guidelines.[11] Do not allow wash water

from cleaning equipment to enter drains.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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